4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid
Description
4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid, commonly referred to as BMPA, is an organic compound belonging to the class of carboxylic acids. It is a white solid with a molecular weight of 267.07 g/mol. BMPA has a wide range of applications in the scientific research field and is used in a variety of laboratory experiments.
Scientific Research Applications
Heterocyclic Compound Synthesis
4-(3-Bromo-4-methylphenyl)-4-oxobutyric acid has been used as a key starting material in the synthesis of novel heterocyclic compounds. These compounds, synthesized through reactions with various nucleophiles, include pyridazinones, thiazoles derivatives, and other heterocycles. Their utility extends to antimicrobial activities, showcasing the chemical's role in developing potential therapeutic agents (El-Hashash et al., 2014), (El-Hashash et al., 2015), (El-Hashash & Rizk, 2016).
Biocatalytic Reduction
An effective method for producing chiral methyl 4-bromo-3-hydroxybutyrate enantiomers involves the use of an engineered protein. This protein, a mutant β-keto ester reductase, facilitates the production of these enantiomers from methyl 4-bromo-3-oxobutyrate, demonstrating the potential of this compound derivatives in biocatalysis and chiral chemistry (Asako et al., 2010).
Marine Natural Products
Derivatives of bromophenol, isolated from the red alga Rhodomela confervoides, exhibit a structural relation to this compound. These derivatives, although found inactive against certain cancer cell lines and microorganisms, contribute to the understanding of marine natural products and their potential biological activities (Zhao et al., 2004).
Microwave-Assisted Synthesis
4-Oxobutenoic acids, related to this compound, have been synthesized using microwave-assisted aldol-condensation. These acids serve as biologically active species and versatile intermediates for further derivatization, showcasing the compound's role in facilitating efficient and diverse chemical syntheses (Uguen et al., 2021).
properties
IUPAC Name |
4-(3-bromo-4-methylphenyl)-4-oxobutanoic acid |
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InChI |
InChI=1S/C11H11BrO3/c1-7-2-3-8(6-9(7)12)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15) |
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InChI Key |
NXOCYNUARNHLTD-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)CCC(=O)O)Br |
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| Source | PubChem | |
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Molecular Formula |
C11H11BrO3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID40501586 |
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| Record name | 4-(3-Bromo-4-methylphenyl)-4-oxobutanoic acid | |
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Molecular Weight |
271.11 g/mol |
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CAS RN |
62903-07-5 |
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| Record name | 3-Bromo-4-methyl-γ-oxobenzenebutanoic acid | |
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| Record name | 4-(3-Bromo-4-methylphenyl)-4-oxobutanoic acid | |
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